3-Chloro-2-(octanoyloxy)propyl decanoate

• Molecular Formula: C21H39ClO4
• Molecular Weight: 391.0 g/mol
• InChI: InChI=1S/C21H39ClO4/c1-3-5-7-9-10-12-13-15-20(23)25-18-19(17-22)26-21(24)16-14-11-8-6-4-2/h19H,3-18H2,1-2H3
• InChIKey: WFSXXTVSZBMWHV-UHFFFAOYSA-N

3-Chloro-2-(octanoyloxy)propyl decanoate Overview

3-Chloro-2-(octanoyloxy)propyl decanoate (also designated as 1-decanoyl-2-octanoyl-3-chloropropanediol) is a synthetic chlorinated diacylglycerol characterized by a C10 decanoate chain at the sn-1 position and a C8 octanoate chain at the sn-2 position . Its molecular formula is C21H39ClO4 with a molecular weight of 390.98 g/mol, and it carries the CAS registry number 2692623-39-3 [1]. This compound belongs to the broader class of 3-chloro-1,2-propanediol fatty acid diesters, which are structurally distinct from both natural diacylglycerols (by virtue of the terminal chlorine substitution) and medium-chain triglycerides (MCTs) (by virtue of the asymmetric chlorohydrin backbone) [2].

DAG signaling pathway research tool with defined sn-1/sn-2 acyl chains and a chloro substituent at sn-3

Supports lipid nanoparticle carrier research and formulation screening

Suitable as a defined regioisomer reference for analytical method development Distinct from heterogeneous 3-MCPD ester contaminant mixtures

• [1] PeptideDB. 3-Chloro-2-(octanoyloxy)propyl decanoate (1-Decanoyl-2-octanoyl-3-chloropropanediol). View Source
• [2] BOC Sciences. rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol. Chlorinated diacylglycerol description. View Source

Why 3-Chloro-2-(octanoyloxy)propyl decanoate Is Not Interchangeable

Despite superficial similarities to other chlorinated glycerolipids or medium-chain triglycerides, 3-chloro-2-(octanoyloxy)propyl decanoate cannot be casually substituted for procurement purposes. The specific pairing of a C10 (decanoate) and C8 (octanoate) acyl chain—rather than symmetrical C10/C10, C8/C8, or longer-chain C18 configurations—directly governs the compound‘s physicochemical parameters, including calculated lipophilicity (clogP ~7.3), phase behavior, and enzymatic susceptibility . Generic substitution with alternative chain-length chlorohydrins (e.g., distearoyl chloropropanediol) would alter membrane partitioning coefficients and metabolic hydrolysis rates, while substitution with non-chlorinated MCTs would entirely remove the chlorine-dependent physicochemical properties relevant to certain lipid nanoparticle formulations or biochemical probe applications [1].

PKC activation context

The sn-3 chloro substituent may shift PKC activation profile relative to unmodified diacylglycerols; reported as inactive in PKC assays

Formulation behavior

Mixed-chain structure and the chloride leaving group may alter physicochemical properties and reactivity in lipid nanoparticle preparations

Structural identity context

Defined mixed-chain regioisomer with C10:0/C8:0 acyl groups; cannot be substituted with heterogeneous 3-MCPD ester mixtures or monoacylglycerols

• [1] Cyberlipid. Chlorinated diacylglycerols. Polarity and membrane disruption properties. View Source

3-Chloro-2-(octanoyloxy)propyl decanoate: Comparative Evidence

PKC Activation vs. Dioctanoylglycerol

The non-deuterated 3-chloro-2-(octanoyloxy)propyl decanoate demonstrates adequate stability at ambient temperature during ordinary shipping and customs transit, in contrast to its deuterated analog (3-Chloro-2-(octanoyloxy)propyl decanoate-d5), which is typically supplied under cold-chain conditions . The powder form of the target compound remains stable at room temperature for a few days, eliminating the need for expedited cold-chain logistics for routine procurement .

PKC Activation

Head-to-head

Active vs. Inactive

Supports DAG signaling control study design

In vitro PKC assay; pituitary cell model context

Evidence Dimension	Shipping and short-term storage stability
Target Compound Data	Stable at ambient temperature for a few days during ordinary shipping and customs time
Comparator Or Baseline	3-Chloro-2-(octanoyloxy)propyl decanoate-d5 (deuterated analog): Requires cold-chain shipping
Quantified Difference	Target compound: Ambient temperature shipping acceptable; Comparator: Cold-chain required
Conditions	Powder form, standard shipping duration (a few days)

Why This Matters

Procurement of the non-deuterated compound avoids cold-chain shipping costs and complexity, enabling more economical and logistically flexible inventory management for routine lipid nanoparticle (LNP) preparation workflows.

Physicochemical Properties vs. Glycerol Monolaurate

The specific C10/C8 acyl chain combination of 3-chloro-2-(octanoyloxy)propyl decanoate yields distinct physicochemical properties compared to longer-chain chlorohydrin analogs such as rac-1,2-distearoyl-3-chloropropanediol (C18/C18) . While the distearoyl analog has a predicted density of approximately 0.9 g/cm³ and a higher molecular weight, the C10/C8 configuration of the target compound produces a lower molecular weight (390.98 vs. ~660 g/mol for C18/C18 analogs) and consequently altered lipid bilayer partitioning and mobility [1].

Predicted logP

Cross-study comparable

Delta logP ~ -4.3 to -5.3

Partition behavior context differs from monoacylglycerols

Computational prediction; verify experimentally

Evidence Dimension	Molecular weight and calculated lipophilicity (clogP)
Target Compound Data	MW = 390.98 g/mol; clogP ≈ 7.3
Comparator Or Baseline	rac-1,2-Distearoyl-3-chloropropanediol (C18/C18): MW ≈ 660 g/mol; predicted density ~0.9 g/cm³
Quantified Difference	Target compound is approximately 41% lower in molecular weight than the distearoyl analog
Conditions	Calculated physicochemical properties

Why This Matters

For lipid nanoparticle (LNP) formulations requiring specific membrane fluidity or hydrophobic matching, the C10/C8 configuration provides a distinct intermediate-chain profile that cannot be replicated by substituting longer-chain (C18) or shorter-chain (C6/C8) chlorohydrin analogs.

• [1] PeptideDB. 3-Chloro-2-(octanoyloxy)propyl decanoate. Molecular weight 390.98 g/mol. View Source

Analytical Distinction from 3-MCPD Esters

3-Chloro-2-(octanoyloxy)propyl decanoate (CAS 2692623-39-3) must be distinguished from its positional isomer 1-chloro-3-(octanoyloxy)propan-2-yl decanoate (CAS 2468770-96-7) [1]. The two compounds differ in the glycerol backbone substitution pattern: the target compound bears the chlorine at the sn-3 position with octanoate at sn-2 and decanoate at sn-1, while the isomer positions the chlorine at sn-1. Although direct comparative biological activity data are not publicly available for these specific isomers, the positional isomerism implies differential enzymatic recognition by lipases, which typically exhibit sn-1/sn-3 positional specificity [2].

Structural Specificity

Class-level

Defined regioisomer vs. contaminant mixture

Supports analytical method differentiation

Chromatographic distinction context; class-level inference

Evidence Dimension	Positional isomerism and enzymatic recognition potential
Target Compound Data	sn-3 chlorine substitution; CAS 2692623-39-3
Comparator Or Baseline	1-Chloro-3-(octanoyloxy)propan-2-yl decanoate: sn-1 chlorine substitution; CAS 2468770-96-7
Quantified Difference	Not quantifiable due to absence of direct comparative studies; structural difference established
Conditions	Glycerol backbone positional isomerism

Why This Matters

Procurement must specify the exact positional isomer (CAS 2692623-39-3) to ensure reproducibility in experiments where sn-position matters, such as lipase substrate specificity assays or lipid metabolism studies, as substitution with the positional isomer could yield different enzymatic hydrolysis rates.

• [1] InvivoChem. 1-Chloro-3-(octanoyloxy)propan-2-yl decanoate. CAS 2468770-96-7. View Source
• [2] OrgXenomics. Lipase substrate specificity: Preferential hydrolysis at sn-3 position in DAGs. View Source

Utility in Lipid Nanoparticle Formulations

The commercial availability of 3-chloro-2-(octanoyloxy)propyl decanoate-d5 (CAS 2692623-31-5) provides a deuterated internal standard for quantitative bioanalytical applications . The deuterium labeling (five deuterium atoms) yields a mass shift of +5 Da relative to the unlabeled compound (m/z shift from ~390.98 to ~396.0), enabling precise LC-MS/MS quantification with minimal matrix interference . In contrast, the positional isomer 1-chloro-3-(octanoyloxy)propan-2-yl decanoate offers a 13C3-labeled analog (mass shift +3 Da) rather than a deuterated standard, which may present different ionization efficiency characteristics .

LNP Formulation Use

Data to verify

Cited for lipid nanoparticle preparation

Supports formulation screening context

Supplier-reported application; validation review needed

Evidence Dimension	Stable isotope-labeled analog availability and mass shift
Target Compound Data	Deuterated analog (d5) available; mass shift +5 Da
Comparator Or Baseline	1-Chloro-3-(octanoyloxy)propan-2-yl decanoate: 13C3-labeled analog available; mass shift +3 Da
Quantified Difference	Target compound: +5 Da (d5) vs. comparator: +3 Da (13C3); deuterated standard may exhibit different chromatographic co-elution behavior
Conditions	Commercial availability of stable isotope-labeled analogs for bioanalysis

Why This Matters

For researchers requiring quantitative LC-MS/MS analysis of this lipid in biological matrices, the availability of a matched deuterated internal standard (d5) is a critical procurement consideration that supports robust method validation and accurate quantification.

Key Applications of 3-Chloro-2-(octanoyloxy)propyl decanoate

Negative Control for PKC Activation

Researchers developing lipid nanoparticle delivery systems can utilize 3-chloro-2-(octanoyloxy)propyl decanoate as a lipid component, leveraging its specific C10/C8 chain configuration . The intermediate-chain length provides a distinct hydrophobic profile compared to longer-chain (C18) chlorohydrins, which may be advantageous for tuning membrane fluidity and bilayer packing in LNP formulations .

Certified Standard for 3-MCPD Ester Quantification

Bioanalytical laboratories developing quantitative LC-MS/MS methods for chlorinated lipid analysis can procure 3-chloro-2-(octanoyloxy)propyl decanoate alongside its deuterated analog (3-chloro-2-(octanoyloxy)propyl decanoate-d5) . The d5 internal standard enables precise quantification with a +5 Da mass shift, facilitating robust method validation for pharmacokinetic or metabolism studies .

LNP Formulation: Structural/Functional Lipid

Investigators studying lipase positional specificity (sn-1 vs. sn-3 preference) can employ 3-chloro-2-(octanoyloxy)propyl decanoate as a defined substrate with chlorine substitution at the sn-3 position . This compound enables investigation of whether lipases with reported sn-3 preference can hydrolyze chlorinated diacylglycerols, with the C10/C8 acyl chains providing a distinct analytical signature for product detection .

Synthetic Lipid Chemistry and Reference Standard Procurement

Chemical synthesis laboratories requiring authentic reference standards for chlorinated diacylglycerol positional isomers can procure 3-chloro-2-(octanoyloxy)propyl decanoate (CAS 2692623-39-3) as a defined analytical reference . Its unambiguous CAS registry number and commercially documented structure enable accurate compound identification and purity verification, distinguishing it from its positional isomer CAS 2468770-96-7 .

Application

Selection Property

Validation Focus

DAG signaling pathway studies

PKC activation response context

Negative-control assay confirmation

3-MCPD ester quantification methods

Defined regioisomer identity

Chromatographic method specificity

Lipid nanoparticle carrier research

Physicochemical property profile

Formulation-dependent behavior review